Cas no 13059-89-7 (Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-)
13059-89-7 structure
Product Name:Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
CAS No:13059-89-7
MF:C10H13N3O4
MW:239.227922201157
CID:231988
PubChem ID:260940
Update Time:2025-04-19
Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro-
- N-tert-Butyl-2,4-dinitroaniline
- NSC92782
- Q63392350
- N-TERT-BUTYL-2,4-DINITROBENZENAMINE
- TERT-BUTYL-(2,4-DINITRO-PHENYL)-AMINE
- AKOS002844092
- N-(2,4-dinitrophenyl)-t-butylamine
- 13059-89-7
- DTXSID10293880
- SCHEMBL15257085
- NSC-92782
-
- Inchi: 1S/C10H13N3O4/c1-10(2,3)11-8-5-4-7(12(14)15)6-9(8)13(16)17/h4-6,11H,1-3H3
- InChI Key: CLAAAWAMIUWEGS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1NC(C)(C)C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 239.09069
- Monoisotopic Mass: 239.090606
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 104
Experimental Properties
- Density: 1.313
- Boiling Point: 370.1°Cat760mmHg
- Flash Point: 177.6°C
- Refractive Index: 1.606
- PSA: 98.31
Benzenamine,N-(1,1-dimethylethyl)-2,4-dinitro- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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